Cas no 172208-07-0 (2-methoxy-3,5-Pyridinedicarbonitrile)
172208-07-0 structure
Product Name:2-methoxy-3,5-Pyridinedicarbonitrile
CAS No:172208-07-0
MF:C8H5N3O
MW:159.144800901413
CID:1107593
PubChem ID:84650868
Update Time:2025-04-20
2-methoxy-3,5-Pyridinedicarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-methoxy-3,5-Pyridinedicarbonitrile
- 172208-07-0
- methoxy pyridine-3,5-dicarbonitrile
- 2-Methoxypyridine-3,5-dicarbonitrile
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- Inchi: 1S/C8H5N3O/c1-12-8-7(4-10)2-6(3-9)5-11-8/h2,5H,1H3
- InChI Key: BTIYFDARJSXLRD-UHFFFAOYSA-N
- SMILES: O(C)C1C(C#N)=CC(C#N)=CN=1
Computed Properties
- Exact Mass: 159.043261791g/mol
- Monoisotopic Mass: 159.043261791g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 69.7Ų
2-methoxy-3,5-Pyridinedicarbonitrile Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
172208-07-0 (2-methoxy-3,5-Pyridinedicarbonitrile) Related Products
- 14178-15-5(3-Cyano-2-phenoxypyridine)
- 149379-73-7(2-Methoxy-5-methylnicotinonitrile)
- 121643-45-6(3-Pyridinecarbonitrile,2,6-dimethoxy-)
- 7254-34-4(2-methoxypyridine-3-carbonitrile)
- 14248-71-6(2-Ethoxynicotinonitrile)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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